Cas no 1949793-23-0 (methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate)

• Product Name: methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• CAS No: 1949793-23-0
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• MDL: MFCD31635362
• CID: 5247370
• PubChem ID: 121396918
• Update Time: 2025-05-19

methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxylic acid, 6-fluoro-1,2,3,4-tetrahydro-, methyl ester
• methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

• MDL： MFCD31635362
• Inchi： 1S/C11H12FNO2/c1-15-11(14)9-5-8(12)4-7-2-3-13-6-10(7)9/h4-5,13H,2-3,6H2,1H3
• InChI Key： MTPRGNHWPPYECH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(F)C=C2C(OC)=O)CCN1

Additional information on methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

Research Brief on Methyl 6-Fluoro-1,2,3,4-Tetrahydroisoquinoline-8-Carboxylate (CAS: 1949793-23-0)

Methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS: 1949793-23-0) is a fluorinated tetrahydroisoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its unique structural features for enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that fluorination at the 6-position significantly improved the binding affinity and selectivity of the resulting compounds, making them promising candidates for the treatment of neuropathic pain and neurodegenerative diseases. The study also emphasized the compound's stability under physiological conditions, which is critical for its use in vivo.

In addition to its applications in neurology, methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate has been investigated for its potential in oncology. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of tetrahydroisoquinoline-based inhibitors targeting histone deacetylases (HDACs). The fluorinated derivative exhibited superior inhibitory activity compared to its non-fluorinated counterparts, suggesting that the introduction of fluorine atoms can enhance the pharmacological profile of HDAC inhibitors. This finding opens new avenues for the development of anticancer therapies with improved efficacy and reduced side effects.

Recent advancements in synthetic methodologies have also facilitated the scalable production of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate. A 2023 study in Organic Process Research & Development described an optimized catalytic hydrogenation process that yields the compound with high purity and efficiency. This innovation addresses previous challenges related to yield and scalability, making the compound more accessible for industrial applications. The study's authors noted that the optimized process could significantly reduce production costs, thereby accelerating the commercialization of derived therapeutics.

Despite these promising developments, challenges remain in the clinical translation of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate-based compounds. For instance, a 2023 review in Expert Opinion on Drug Discovery pointed out the need for comprehensive toxicological studies to assess the long-term safety of fluorinated tetrahydroisoquinolines. Additionally, further research is required to elucidate the metabolic pathways of these compounds, as their pharmacokinetic properties may vary significantly across different patient populations. Addressing these gaps will be crucial for the successful development of methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate-derived drugs.

In conclusion, methyl 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS: 1949793-23-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span neurology, oncology, and beyond, with recent studies underscoring its potential to yield next-generation therapeutics. Continued research into its synthetic optimization, pharmacological properties, and clinical safety will be essential to fully realize its therapeutic potential. As the field advances, this compound is poised to play a pivotal role in the development of innovative treatments for a range of diseases.